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Compound of Interest

Compound Name:
Ethyl 5-hydroxypiperidine-3-

carboxylate hydrochloride

Cat. No.: B580536 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, immediate safety and logistical

information for the proper disposal of Ethyl 5-hydroxypiperidine-3-carboxylate
hydrochloride (CAS No. 1207194-49-7).

Disclaimer: A specific Safety Data Sheet (SDS) with comprehensive quantitative hazard data

for Ethyl 5-hydroxypiperidine-3-carboxylate hydrochloride is not readily available. The

information and data presented below are based on general principles of laboratory safety and

data from structurally similar piperidine derivatives. It is imperative to treat this compound with

caution and to consult with your institution's Environmental Health and Safety (EHS) office for

site-specific disposal procedures.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are operating in a well-ventilated area,

preferably within a chemical fume hood.[1] A thorough understanding of the potential hazards is

critical. Based on data from similar piperidine compounds, Ethyl 5-hydroxypiperidine-3-
carboxylate hydrochloride should be regarded as a potential irritant to the skin, eyes, and

respiratory tract.[1][2]
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Personal Protective Equipment (PPE): A comprehensive suite of PPE is mandatory when

handling this compound.

Eye Protection: Wear chemical safety goggles or a face shield (European Standard EN 166).

Hand Protection: Use chemically resistant protective gloves (e.g., nitrile rubber).

Skin and Body Protection: Wear a lab coat and, if handling large quantities, consider

additional protective clothing to prevent skin exposure.

Respiratory Protection: Under normal laboratory use with adequate ventilation, respiratory

protection may not be required. For large spills or in poorly ventilated areas, use a

NIOSH/MSHA or European Standard EN 136 approved respirator.

Step-by-Step Disposal Protocol
The primary principle for the disposal of this compound is that it must be treated as hazardous

chemical waste. Do not dispose of this chemical down the drain or in regular trash.[3]

Step 1: Waste Collection and Storage

Container: Collect waste Ethyl 5-hydroxypiperidine-3-carboxylate hydrochloride (solid)

and any contaminated materials (e.g., weighing paper, gloves, pipette tips) in a designated,

compatible, and properly sealed hazardous waste container. The container must be made of

a material that will not react with the chemical and must have a tightly fitting screw cap.

Labeling: Clearly label the waste container with the words "HAZARDOUS WASTE," the full

chemical name ("Ethyl 5-hydroxypiperidine-3-carboxylate hydrochloride"), and the

approximate quantity. Ensure the original product label is not obscured if reusing the original

container for waste.

Segregation: Store the waste container separately from incompatible materials, such as

strong oxidizing agents.[1][3] Keep the container in a cool, dry, and well-ventilated secondary

containment area, away from heat or ignition sources.

Step 2: Disposal of Empty Containers
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Empty containers that held Ethyl 5-hydroxypiperidine-3-carboxylate hydrochloride must

be triple-rinsed with a suitable solvent (e.g., water or ethanol).

The rinsate from this process is also considered hazardous waste and must be collected in a

designated liquid hazardous waste container.

After triple-rinsing, the original container label should be completely defaced or removed

before the container is discarded as regular laboratory glass or plastic waste, in accordance

with your institution's policies.

Step 3: Managing Spills

In the event of a spill, evacuate the immediate area and ensure proper ventilation.

Wearing the appropriate PPE, contain the spill using an absorbent material such as sand,

diatomaceous earth, or a universal binder.[1]

Carefully sweep up the absorbed material and place it into the designated hazardous waste

container.

Decontaminate the spill area thoroughly.

Step 4: Arranging for Final Disposal

Contact your institution's certified waste disposal service or EHS office to arrange for the

pickup and final disposal of the hazardous waste container.

Waste must be disposed of in an approved waste disposal plant, adhering to all local,

regional, and national regulations. This may involve incineration in a chemical incinerator

equipped with an afterburner and scrubber.

Quantitative Hazard Data (Surrogate Data)
As specific quantitative data for Ethyl 5-hydroxypiperidine-3-carboxylate hydrochloride is

unavailable, the following table summarizes data for structurally related compounds to provide

an estimate of potential hazards. This data should be used for guidance only.
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Hazard Parameter Value
Surrogate
Compound Used

Source

Acute Toxicity (Oral)
LD50: 2139.71 mg/kg

(Predicted, Rat)
3-Hydroxypiperidine [1]

Skin

Corrosion/Irritation

Predicted to cause

severe skin burns
3-Hydroxypiperidine [1]

Eye Damage/Irritation
Predicted to cause

serious eye damage
3-Hydroxypiperidine [1]

Flammability
Flash Point: 76.7 °C

(170.1 °F)

(S)-Ethyl piperidine-3-

carboxylate
[4]

Ecotoxicity (Fish) Predicted: 91 mg/l 3-Hydroxypiperidine [1]

Bioaccumulation

Potential

BCF = 3.2 (Low

potential to

bioaccumulate)

3-Hydroxypiperidine [1]

Experimental Protocols Cited
The disposal procedures outlined are standard protocols for chemical waste management in a

laboratory setting and do not rely on specific experimental results for this compound. They are

derived from best practices and safety data sheets of analogous compounds.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Ethyl 5-
hydroxypiperidine-3-carboxylate hydrochloride.
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Caption: Disposal workflow for Ethyl 5-hydroxypiperidine-3-carboxylate hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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